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Introduction
ORM-10962 is a potent and highly selective inhibitor of the sodium-calcium exchanger (NCX).

[1][2] The NCX is a critical component of cellular calcium homeostasis in cardiomyocytes, and

its dysregulation is implicated in the pathophysiology of heart failure and associated

arrhythmias. These notes provide an overview of the application of ORM-10962 in experimental

models relevant to heart failure, with a focus on its demonstrated effects on cardiac alternans,

a precursor to life-threatening arrhythmias.

Mechanism of Action
ORM-10962 exerts its effects by inhibiting the NCX, which is responsible for the extrusion of

calcium from the cardiomyocyte in exchange for sodium ions. In heart failure, altered

intracellular sodium and calcium levels can lead to reverse-mode NCX activity, contributing to

calcium overload and arrhythmogenesis. By blocking the NCX, ORM-10962 can help to restore

normal calcium handling. An important secondary effect of ORM-10962 is the indirect reduction

of the L-type calcium current (ICaL), which is thought to be mediated by calcium-driven

inactivation.[3][4] This dual action contributes to its anti-arrhythmic properties.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15614163#bc-rfq
https://www.benchchem.com/product/b15614163/docs?utm_src=pdf-body#application-notes-and-protocols-orm-10962-in-heart-failure-models
https://www.researchgate.net/figure/Simulations-of-heart-failure-remodelling-and-alternans-A-Action-potential-in-control_fig1_348021569
https://pmc.ncbi.nlm.nih.gov/articles/PMC6515545/
https://www.benchchem.com/product/b15614163/docs?utm_src=pdf-body#application-notes-and-protocols-orm-10962-in-heart-failure-models
https://www.benchchem.com/product/b15614163/docs?utm_src=pdf-body#application-notes-and-protocols-orm-10962-in-heart-failure-models
https://www.benchchem.com/product/b15614163/docs?utm_src=pdf-body#application-notes-and-protocols-orm-10962-in-heart-failure-models
https://www.benchchem.com/product/b15614163/docs?utm_src=pdf-body#application-notes-and-protocols-orm-10962-in-heart-failure-models
https://www.researchgate.net/publication/348021569_Blockade_of_sodium-calcium_exchanger_via_ORM-10962_attenuates_cardiac_alternans
https://pmc.ncbi.nlm.nih.gov/articles/PMC8035081/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application in Heart Failure Models
The primary application of ORM-10962 in the context of heart failure has been in the study of

cardiac alternans.[3][4][5][6] Alternans, a beat-to-beat alternation in action potential duration

(APD) and calcium transient (CaT) amplitude, is a known pro-arrhythmic phenomenon

exacerbated in heart failure.[3][4]

Attenuation of Cardiac Alternans
Studies have demonstrated that ORM-10962 effectively attenuates both APD and CaT

alternans in isolated canine ventricular myocytes and papillary muscle preparations.[3][4][6]

Furthermore, computational modeling of a human heart failure cell has corroborated these

findings, showing that simulated application of ORM-10962 reduces alternans.[3][4][5][6] The

mechanism for this is believed to be a reduction in the refractoriness of sarcoplasmic reticulum

(SR) calcium release.[3][5][6]

Quantitative Data Summary
The following tables summarize the key quantitative findings from studies investigating the

effects of ORM-10962.

Table 1: Inhibitory Concentrations of ORM-10962 on NCX

Parameter Value Species/Cell Type Reference

IC50 (reverse mode) 67 nM
Dog ventricular

myocytes
[1]

IC50 (forward mode) 55 nM
Dog ventricular

myocytes
[1]

Table 2: Effect of ORM-10962 on Cardiac Alternans in a Simulated Heart Failure Cell Model
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Condition
Alternans Onset (Basic
Cycle Length)

Reference

Heart Failure (HF) 310 ms [4]

HF + Simulated ORM-10962 330 ms [4]

Simulated ORM-10962 treatment was modeled as a 50% reduction in NCX availability and a

65% reduction in ICaL availability.[4]

Signaling Pathway and Experimental Workflow
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Caption: Signaling pathway of ORM-10962 in a cardiomyocyte.

Experimental Workflow for Studying ORM-10962 Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

